Cas no 2202327-54-4 (3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2202327-54-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5325400
• Update Time: 2025-07-23

3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-cyclopropyl-2,4-dimethyl-1,2,4-triazol-3-one

• Inchi： 1S/C7H11N3O/c1-9-6(5-3-4-5)8-10(2)7(9)11/h5H,3-4H2,1-2H3
• InChI Key： LQOVMNIIOOASMX-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C2CC2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0
• Topological Polar Surface Area: 35.9

Additional information on 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2202327-54-4)

3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2202327-54-4) is a heterocyclic compound featuring a unique triazolone core structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₇H₁₁N₃O, and distinctive cyclopropyl and methyl substituents contribute to its chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The 1,2,4-triazol-5-one scaffold is a well-known pharmacophore, often associated with biological activity. Researchers are particularly interested in 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one for its potential as a building block in drug discovery. Recent studies have explored its role in modulating enzyme activity and its use in designing novel therapeutic agents. The compound's cyclopropyl group is a key structural feature, often employed to enhance metabolic stability and bioavailability in drug candidates.

In agrochemical applications, 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promise as a precursor for developing crop protection agents. Its triazolone moiety is known to interact with biological targets in pests, offering a potential avenue for creating environmentally friendly pesticides. With the growing demand for sustainable agriculture, this compound aligns with the industry's focus on reducing chemical load while maintaining efficacy.

From a material science perspective, the 1,2,4-triazol-5-one derivatives are being investigated for their electronic and photophysical properties. The incorporation of a cyclopropyl ring can influence the compound's conjugation and stability, making it suitable for applications in organic electronics, such as OLEDs and photovoltaic devices. Researchers are also exploring its use in polymer chemistry, where its rigid structure could enhance material performance.

The synthesis of 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves cyclization reactions of hydrazine derivatives with cyclopropyl-containing precursors. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. Analytical characterization, including NMR, HPLC, and mass spectrometry, confirms the compound's structural integrity and purity, which are critical for its applications.

Given the rising interest in heterocyclic compounds and their diverse applications, 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one represents a versatile candidate for further research. Its combination of a triazolone core and cyclopropyl substituent offers a unique chemical space for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields.

For researchers and industry professionals, understanding the properties and applications of 3-cyclopropyl-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one is essential. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. Future studies may uncover additional functionalities, further solidifying its position as a valuable chemical entity.